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Compound of Interest

Compound Name: 1-Acetyl-2-pyrrolidinecarboxamide
CAS No.: 30130-35-9
Cat. No.: B1267297
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-1-Acetyl-2-pyrrolidinecarboxamide is a chiral organic compound notable for its role as a
key intermediate in the synthesis of Levosulpiride, a substituted benzamide antipsychotic and
prokinetic agent. This technical guide provides a comprehensive overview of its chemical
structure, synthesis, and known properties. Due to the limited availability of direct experimental
data in publicly accessible literature, this document combines information from patent literature
with theoretical predictions and analysis of related compounds to offer a thorough resource for
researchers.

Chemical Structure and Identifiers

(S)-1-Acetyl-2-pyrrolidinecarboxamide is a derivative of the amino acid (S)-proline, where
the proline amine is acetylated and the carboxylic acid is converted to a primary amide.

Molecular Formula: C7H12N202[1][2]
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Molecular Weight: 156.18 g/mol [1]

IUPAC Name: (2S)-1-acetylpyrrolidine-2-carboxamide

CAS Number: 16395-58-7[2]

Chemical Structure:

Caption: Chemical structure of (S)-1-Acetyl-2-pyrrolidinecarboxamide.

Physicochemical Properties

Experimentally determined physicochemical data for (S)-1-Acetyl-2-pyrrolidinecarboxamide
are not widely available in the public domain. The following table summarizes predicted
properties and data from closely related compounds.

Property Value Source/Method
Molecular Formula C7H12N202 [1][2]

Molecular Weight 156.18 g/mol [1]

Appearance White or off-white solid [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

XLogP3 -1.1 Predicted
Hydrogen Bond Donors 1 Predicted
Hydrogen Bond Acceptors 2 Predicted

Synthesis Protocols

(S)-1-Acetyl-2-pyrrolidinecarboxamide is synthesized from the starting material (S)-proline.
Patent literature describes several variations of a multi-step synthesis.[3] The general approach
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involves the protection of the amine group via acetylation, followed by the conversion of the
carboxylic acid to a primary amide.

General Synthetic Workflow

(S)-Proline

:

N-Acetylation

:

(S)-1-Acetyl-pyrrolidine-2-carboxylic acid

:

Amide Formation

:

(S)-1-Acetyl-2-pyrrolidinecarboxamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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